1,3,4,6-Tetracarboxyhexane

• Molecular Formula: C10H14O8
• Molecular Weight: 262.21 g/mol
• IUPAC Name: hexane-1,3,4,6-tetracarboxylic acid
• InChI: InChI=1S/C10H14O8/c11-7(12)3-1-5(9(15)16)6(10(17)18)2-4-8(13)14/h5-6H,1-4H2,(H,11,12)(H,13,14)(H,15,16)(H,17,18)
• InChI Key: NSJWQIUVVRTURP-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)O)C(C(CCC(=O)O)C(=O)O)C(=O)O
• Synonyms: 1,3,4,6-tetracarboxyhexane

Description

1,3,4,6-Tetracarboxyhexane is a polycarboxylic acid characterized by a linear hexane backbone substituted with four carboxyl (-COOH) groups at positions 1, 3, 4, and 4. Its structural uniqueness lies in the asymmetric placement of carboxyl groups, which distinguishes it from cyclohexane-based polycarboxylic acids commonly studied .

Comparison with Similar Compounds

Key Findings :

• Cyclohexane-based tetracarboxylic acids exhibit higher melting points (>200°C) due to rigid cyclic structures, whereas linear analogs like 1,3,4,6-Tetracarboxyhexane are expected to have lower thermal stability .
• Solubility in polar solvents (e.g., water, DMSO) is likely reduced for linear derivatives due to less efficient hydrogen-bonding networks compared to cyclic isomers.

Dicarboxylic Acid Derivatives

Compounds like trans-Cyclohexane-1,3-dicarboxylic acid (CAS 2305-30-8) and 4-Methylcyclohexanecarboxylic acid (CAS 4331-54-8) provide insights into substituent effects:

• Steric and Electronic Effects : The trans-1,3-dicarboxylate configuration in cyclohexane derivatives increases steric hindrance, reducing reactivity in esterification reactions compared to linear systems .
• Synthetic Challenges : Linear polycarboxylic acids like 1,3,4,6-Tetracarboxyhexane may require multi-step protection/deprotection strategies (e.g., acetyl or benzyl groups) to avoid side reactions, as seen in glucosamine derivative syntheses .